Hexadecanedioyl-CoA vs. Palmitoyl-CoA: Differential Enzyme Kinetics for Peroxisomal Acyl-CoA Oxidase
Hexadecanedioyl-CoA demonstrates a slightly higher affinity for peroxisomal acyl-CoA oxidase (EC 1.3.3.6) compared to palmitoyl-CoA. The apparent Km for hexadecanedioyl-CoA is 0.00633 mM, whereas reported values for palmitoyl-CoA range from 0.00683 mM to 0.007 mM under comparable assay conditions [1][2]. This indicates that the dicarboxylic C16-CoA ester is recognized with equal or marginally greater affinity than its monocarboxylic counterpart by this key peroxisomal enzyme.
| Evidence Dimension | Apparent Michaelis constant (Km) for peroxisomal acyl-CoA oxidase |
|---|---|
| Target Compound Data | Km = 0.00633 mM |
| Comparator Or Baseline | Palmitoyl-CoA: Km = 0.00683-0.007 mM |
| Quantified Difference | Km difference: -0.0005 to -0.00067 mM (7-9% lower for hexadecanedioyl-CoA) |
| Conditions | Enzyme assay at 30°C (hexadecanedioyl-CoA) vs. pH 7.5 and 42°C or liver enzyme preparation (palmitoyl-CoA) |
Why This Matters
Slightly higher enzyme affinity can influence the rate of metabolic flux through the peroxisomal β-oxidation pathway in experimental systems, making hexadecanedioyl-CoA the preferred substrate for assays focused on dicarboxylic acid catabolism.
- [1] BRENDA. (n.d.). KM Value [mM] for EC 1.3.3.6: hexadecanedioyl-CoA. BRENDA Enzyme Database. Retrieved from https://www.brenda-enzymes.info/search_result.php View Source
- [2] BRENDA. (n.d.). KM Value [mM] for EC 1.3.3.6: palmitoyl-CoA. BRENDA Enzyme Database. Retrieved from https://www.brenda-enzymes.info/search_result.php View Source
